Cas no 62257-21-0 (Phenol, 4-[[4-(2-hydroxyethoxy)phenyl]azo]-)

• Product Name: Phenol, 4-[[4-(2-hydroxyethoxy)phenyl]azo]-
• CAS No: 62257-21-0
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 452197
• PubChem ID: 136230256
• Update Time: 2025-04-19

Phenol, 4-[[4-(2-hydroxyethoxy)phenyl]azo]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[4-(2-hydroxyethoxy)phenyl]azo]-
• 4-[[4-(2-hydroxyethoxy)phenyl]hydrazinylidene]cyclohexa-2,5-dien-1-one
• 62257-21-0
• DTXSID60810304
• 4-{2-[4-(2-Hydroxyethoxy)phenyl]hydrazinylidene}cyclohexa-2,5-dien-1-one

• Inchi： 1S/C14H14N2O3/c17-9-10-19-14-7-3-12(4-8-14)16-15-11-1-5-13(18)6-2-11/h1-8,17-18H,9-10H2/b16-15+
• InChI Key： INTHSNPRXFEIAP-FOCLMDBBSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 258.10052
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 74.41